6-Methoxy-4,5-epoxy-3-oxo-2-ethyltetrahydropyran

• CAS RN: 60249-15-2
• Molecular Formula: C8H12O4
• Molecular Weight: 172.18 g/mol
• IUPAC Name: 4-ethyl-2-methoxy-3,7-dioxabicyclo[4.1.0]heptan-5-one
• InChI: InChI=1S/C8H12O4/c1-3-4-5(9)6-7(12-6)8(10-2)11-4/h4,6-8H,3H2,1-2H3
• InChI Key: FPJQUXXJCTZHSU-UHFFFAOYSA-N
• Canonical SMILES: CCC1C(=O)C2C(O2)C(O1)OC

Description

6-Methoxy-4,5-epoxy-3-oxo-2-ethyltetrahydropyran is a useful research compound. Its molecular formula is C8H12O4 and its molecular weight is 172.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 15.6 g quantity of 2-ethyl-6-methoxy-3-oxo-3,6-dihydro-2H-pyran, 15 g of 30% aqueous solution of hydrogen peroxide and 100 ml of methanol are cooled to a temperature of about 10° C with full stirring. The same procedure as in Example 6 is thereafter followed to obtain a concentrate, which is then distilled at a reduced pressure of 3 mm Hg to give 14.8 g of 6-methoxy-4,5-epoxy-3-oxo-2-ethyltetrahydropyran as a colorless liquid fraction at 83° to 88° C in a yield of 86.3%.